trans-hexahydro-1H-cyclopenta[c]furan-5-one
Overview
Description
Trans-hexahydro-1H-cyclopenta[c]furan-5-one is a chemical compound with the CAS Number: 187528-23-0 . It has a molecular weight of 126.16 .
Molecular Structure Analysis
The molecular structure of this compound consists of a cyclopenta[c]furan ring, which is fully saturated (hexahydro-), indicating the presence of no double bonds in the ring . The molecular formula is C7H10O2 .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . The storage temperature is recommended to be at refrigerator levels .Scientific Research Applications
Sustainable Chemistry and Biomass Conversion
Furan derivatives, such as 5-Hydroxymethylfurfural (HMF) and furfural, are pivotal in sustainable chemistry, serving as platform chemicals for generating a wide array of monomers, polymers, fuels, and other valuable chemicals from renewable plant biomass. These compounds are instrumental in transitioning from petroleum-based to biomass-based chemical industries, offering an eco-friendly alternative for producing essential materials and energy. This transition is facilitated by advancements in the synthesis of HMF and furfural from hexose carbohydrates and lignocellulose, pointing to a future where these furan derivatives could significantly contribute to reducing reliance on non-renewable hydrocarbon sources (Chernyshev, Kravchenko, & Ananikov, 2017).
Material Science: Self-healing Polymers
In material science, furan derivatives are utilized in the development of self-healing polymers. These polymers exploit thermally reversible Diels–Alder chemistry involving furan groups as dienes. This innovative approach enables the creation of materials with the ability to repair themselves upon damage, extending their lifecycle and enhancing their sustainability. The applications span from conventional materials like epoxy resins to novel multifunctional materials (Liu & Chuo, 2013).
Green Energy: Biofuels
Furan derivatives, specifically 2,5-dimethylfuran (DMF), are identified as promising biofuels due to their high energy density and environmental benefits. DMF, produced from lignocellulosic biomass, is considered an ideal green solution to the pressing issues of fossil fuel depletion and climate change. Its application in spark-ignition engines demonstrates comparable, if not superior, performance to conventional fuels, highlighting its potential as a sustainable energy source (Hoang, Nižetić, & Ölçer, 2021).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards . The hazard statements associated with it are H302, H315, H319, H335, which correspond to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation respectively .
Future Directions
Properties
IUPAC Name |
(3aS,6aS)-1,3,3a,4,6,6a-hexahydrocyclopenta[c]furan-5-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O2/c8-7-1-5-3-9-4-6(5)2-7/h5-6H,1-4H2/t5-,6-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNDZEULKVPLNDE-PHDIDXHHSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2COCC2CC1=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]2COC[C@H]2CC1=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
126.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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